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Compound of Interest

Compound Name: Fenoxaprop, (-)-
CAS No.: 113776-21-9
Cat. No.: B15722565
Get Quote
Introduction

Fenoxaprop-p-ethyl is a selective post-emergence herbicide widely used for the control of
annual and perennial grass weeds in various crops, including wheat, barley, and rice.[1][2]
Monitoring its residue levels in grain is crucial to ensure food safety and compliance with
regulatory limits. While chromatographic methods are common for pesticide residue analysis,
spectrophotometry offers a simple, cost-effective, and rapid alternative for routine screening.
This application note details two sensitive spectrophotometric methods for the quantification of
fenoxaprop-p-ethyl in grain samples.

The first method is based on the acid hydrolysis of fenoxaprop-p-ethyl, followed by the
formation of a yellow-colored charge-transfer complex with iron (I1).[1][3] The second method
involves the conversion of fenoxaprop-p-ethyl into hydroxamic acid, which then forms a red-
colored complex with iron (111).[4][5] Both methods have been successfully applied to the
analysis of fenoxaprop-p-ethyl in wheat and barley.[1][5]
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Principle of the Methods

Method 1: Acid Hydrolysis and Complexation with Fe(ll)

Fenoxaprop-p-ethyl undergoes acid hydrolysis to yield 6-chloro-2,3-dihydrobenzoxazol-2-one
(CDHB) and ethyl 2-(4-hydroxyphenoxy) propionate (EHPP). The resulting CDHB product then
reacts with ferrous iron (Fe(ll)) to form a stable yellow-colored complex, which is quantified
spectrophotometrically at its wavelength of maximum absorbance (Amax) of 430 nm.[1][3]

Method 2: Derivatization to Hydroxamic Acid and Complexation with Fe(ll1)

In an alkaline medium, fenoxaprop-p-ethyl is reacted with hydroxylamine hydrochloride to form
a hydroxamic acid derivative. This derivative subsequently chelates with ferric iron (Fe(lll)) to
produce a distinct red-colored tris-iron hydroxamate complex. The absorbance of this complex
is measured at its Amax of 500 nm.[4][5]

Quantitative Data Summary

The analytical performance of the two spectrophotometric methods is summarized in the tables
below for easy comparison.

Table 1. Method 1 - Acid Hydrolysis and Fe(ll) Complexation

Parameter Value Reference
Wavelength (Amax) 430 nm [1][3]
Linear Range 2 - 24 pg/mL [11[3]

Molar Absorptivity 4.2 x 10% L-mol~t-cm~1 [1][3]

Limit of Detection (LOD) 0.20 pg/mL [11[3]

Limit of Quantification (LOQ) 0.67 pg/mL [11[3]
Recovery in Wheat 98.0 £ 0.30 % [1]
Recovery in Barley 94.0£0.92 % [1]

Table 2: Method 2 - Hydroxamic Acid Derivatization and Fe(lll) Complexation
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Parameter Value Reference
Wavelength (Amax) 500 nm [41[5]
Linear Range 1.0 - 20.0 pg/mL [41[5]

Molar Absorptivity 1.81 x 10* L-mol~t-.cm~1 [41[5]

Limit of Detection (LOD) 0.29 £ 0.1 pg/mL [4]

Limit of Quantification (LOQ) 0.96 £ 0.1 pg/mL [4]
Recovery in Wheat 88.0+1.7%1t092.0+1.0% [5]
Recovery in Barley 88.0+1.7%1t092.0+1.0% [5]

Experimental Protocols
General Sample Preparation (Extraction)

o Homogenization: Take a representative 10 g sample of homogenized grain (wheat or barley).

[1]

o Extraction: Transfer the sample to a flask and add 50 mL of acetone.[1] Methanol can also
be used as an extraction solvent.[5]

» Sonication: Sonicate the mixture for 30 minutes at ambient temperature.[1]
« Filtration: Filter the extract through filter paper to remove solid particles.[1]

» Fortification (for recovery studies): For recovery experiments, known concentrations of
standard fenoxaprop-p-ethyl solution (e.g., 5, 10, and 15 pg/g) can be added to blank grain
samples.[1] The samples are then left at room temperature for approximately 6 hours to
allow for solvent evaporation before proceeding with the extraction.[1]

Protocol for Method 1: Acid Hydrolysis and Fe(ll)
Complexation

Reagents:
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Standard fenoxaprop-p-ethyl solution (1000 pg/mL): Dissolve 0.1 g of fenoxaprop-p-ethyl
standard in ethanol and dilute to 100 mL.[1]

Ferrous sulfate solution (1000 pg/mL): Dissolve 0.1 g of ferrous sulfate in deionized water
and dilute to 100 mL.[1]

Acetate buffer (pH 4): Prepare by mixing appropriate volumes of 0.2 M acetic acid and 0.2 M
sodium acetate solutions.[1]

Hydrochloric acid (0.4 M)

All chemicals should be of analytical reagent grade.[1]

Procedure:

Hydrolysis: Take an aliquot of the grain extract and add 0.4 M hydrochloric acid. Heat the
solution to facilitate the acid hydrolysis of fenoxaprop-p-ethyl.

Complexation: To the hydrolyzed sample, add the ferrous sulfate solution and the acetate
buffer (pH 4).

Measurement: Allow the color to develop and measure the absorbance of the resulting
yellow complex at 430 nm using a UV-Vis spectrophotometer against a reagent blank.[1][3]

Quantification: Prepare a calibration curve using standard solutions of fenoxaprop-p-ethyl
(ranging from 2-24 pug/mL) subjected to the same hydrolysis and complexation procedure.[1]
Determine the concentration of fenoxaprop-p-ethyl in the sample from the calibration curve.

Protocol for Method 2: Hydroxamic Acid Derivatization
and Fe(lll) Complexation

Reagents:

Standard fenoxaprop-p-ethyl solution (350 pg/mL): Dissolve 0.035 g of fenoxaprop-p-ethyl
standard in methanol and dilute to 100 mL.[5]
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» Hydroxylamine hydrochloride solution (0.5 M): Dissolve 3.475 g of hydroxylamine
hydrochloride in methanol and dilute to 100 mL.[5]

e Sodium hydroxide solution

e [ron (Il1) solution

e Methanol

 All chemicals should be of analytical reagent grade.
Procedure:

o Derivatization: Take an aliquot of the grain extract and add hydroxylamine hydrochloride
solution in an alkaline medium (adjusted with sodium hydroxide) to convert fenoxaprop-p-
ethyl to its hydroxamic acid derivative.

o Complexation: Add the iron (lll) solution to the hydroxamic acid derivative to form the red-
colored tris-iron hydroxamate complex.[4][5]

e Measurement: Measure the absorbance of the red complex at 500 nm using a UV-Vis
spectrophotometer against a reagent blank.[4][5]

» Quantification: Construct a calibration curve with standard solutions of fenoxaprop-p-ethyl
(ranging from 1.0-20.0 pg/mL) that have undergone the same derivatization and
complexation steps.[4][5] Calculate the concentration in the unknown sample using this
curve.

Workflow and Pathway Diagrams
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Caption: Experimental workflow for the spectrophotometric determination of fenoxaprop-p-ethyl
in grain.
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» To cite this document: BenchChem. [Application Note: Spectrophotometric Determination of
Fenoxaprop-p-ethyl in Grain Samples]. BenchChem, [2026]. [Online PDF]. Available at:
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determination-of-fenoxaprop-p-ethyl-in-grain-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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